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Compound of Interest

Compound Name: Cholesterol-13C2

Cat. No.: B1366941

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cholesterol-13C2, a
stable isotope-labeled cholesterol, for its application in research and drug development. This
guide details its commercial availability, summarizes key quantitative data from various
suppliers, and presents detailed experimental protocols for its use in metabolic studies.
Furthermore, it visualizes critical signaling pathways where Cholesterol-13C2 serves as a
powerful tracer.

Commercial Suppliers and Availability of
Cholesterol-13C2

Cholesterol-13C2 is commercially available from a range of reputable suppliers specializing in
isotopically labeled compounds. The availability, purity, and pricing can vary between suppliers.
Below is a summary of quantitative data from several key commercial sources to aid in the
selection of the most suitable product for your research needs.
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Product ] . Available .
. Isotopic Chemical . Price CAS
Supplier Name/Nu . . Quantitie
Purity Purity (USD) Number
mber S
Cholesterol
Blue Tiger -3,4-13C2 Not Biotechnol
S N 1mg $595.00 78887-48-6
Scientific (B2018239  specified ogy grade
)
Cholesterol
Molecular -3,4-13C2 Not Biotechnol
N 1mg $595.00 78887-48-6
Depot (B2018363  specified ogy grade
)
MedChem  Cholesterol  Not Not $95 (Img),  Not
. . 1mg, 5 mg .
Express -13C2 specified specified $255 (5mg)  specified
] 0.1mg, 1
Cambridge  Cholesterol
mg, 5 mg,
Isotope (3,4-13C2, 99 atom % ]
] >98% 10 mg, 25 Inquire 78887-48-6
Laboratorie  99%) 13C
mg, 50 mg,
s, Inc. (CLM-804)
100 mg
Cholesterol €236.00
CymitQuim  -3,4-13C2 99 atom%  Not 10 mg, 50 10mg),
_ ymitQ N J ( 9 78887-48-6
ica (3U- 13C specified mg €757.00
C2627) (50mg)
Sigma- Cholesterol 99 atom %  Not ) )
) » Inquire Inquire 78887-48-6
Aldrich -3,4-13C2 13C specified
DC 100 mg,
] Cholesterol  Not Not ]
Chemicals B -~ 250 mg, 1 Inquire 78887-48-6
o -13C2 specified specified
Limited g

Note: Prices and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information and to request certificates of analysis.

Experimental Protocols Utilizing Cholesterol-13C2
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Cholesterol-13C2 is an invaluable tool for tracing the metabolic fate of cholesterol in various
biological systems. Its non-radioactive nature makes it a safer alternative to traditional
radioisotopes. Below are detailed methodologies for key experiments where Cholesterol-13C2
can be employed.

In Vitro Cholesterol Uptake and Efflux Assays in Caco-2
Cells

This protocol is adapted from studies on intestinal cholesterol transport using the Caco-2 cell
line as a model for the intestinal barrier.[1][2]

Objective: To quantify the uptake and efflux of cholesterol in intestinal cells.
Materials:

Cholesterol-13C2

e Caco-2 cells

e Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)
» Micelle solution (containing bile salts, phospholipids, and fatty acids)

¢ Scintillation counter or mass spectrometer

o 24-well plates with filter inserts (e.g., Transwell®)

Methodology:

Cell Culture and Differentiation:

o Seed Caco-2 cells on filter inserts in 24-well plates.

o Culture the cells for 21 days to allow for differentiation into a polarized monolayer, mimicking
the intestinal epithelium.

Cholesterol Uptake Assay:
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e Prepare a micellar solution containing Cholesterol-13C2.

e Wash the differentiated Caco-2 cell monolayers with phosphate-buffered saline (PBS).

o Add the Cholesterol-13C2-containing micellar solution to the apical side of the monolayer.
* Incubate for a defined period (e.g., 2-4 hours) at 37°C.

 After incubation, wash the cells extensively with cold PBS to remove any unbound labeled
cholesterol.

e Lyse the cells and measure the amount of incorporated Cholesterol-13C2 using mass
spectrometry.

Cholesterol Efflux Assay:

» Load the differentiated Caco-2 cells with Cholesterol-13C2 by incubating them with the
labeled micellar solution for 24 hours.

e Wash the cells to remove the loading medium.

e Add a cholesterol acceptor, such as high-density lipoprotein (HDL) or apolipoprotein A-I
(ApoA-I), to the basolateral medium.

 Incubate for a specific time period (e.g., 6-24 hours).
o Collect the basolateral medium and the cell lysate.

e Quantify the amount of Cholesterol-13C2 in both the medium and the cells to determine the
percentage of efflux.

In Vivo Cholesterol Metabolism Studies in Animal
Models

This protocol outlines a general procedure for tracing cholesterol metabolism in vivo using
animal models.[3]
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Objective: To track the distribution, absorption, and excretion of cholesterol in a whole

organism.

Materials:

Cholesterol-13C2

Animal model (e.g., mice, rats)

Vehicle for administration (e.g., Intralipid emulsion)
Blood collection supplies

Tissue homogenization equipment

Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS)

Methodology:

Preparation of Labeled Cholesterol: Solubilize Cholesterol-13C2 in a suitable vehicle for
administration (e.g., intravenous injection or oral gavage).

Administration: Administer the Cholesterol-13C2 solution to the animal model.

Sample Collection: At various time points, collect blood samples, feces, and specific tissues
of interest (e.g., liver, intestine, adipose tissue).

Lipid Extraction: Extract total lipids from the collected samples using established methods
(e.g., Folch or Bligh-Dyer extraction).

Sample Analysis: Analyze the isotopic enrichment of cholesterol in the lipid extracts using
GC-MS or LC-MS. This will allow for the determination of the concentration and distribution
of the 13C-labeled cholesterol over time.

Kinetic Modeling: Use the data to perform kinetic modeling and calculate parameters such as
cholesterol absorption, synthesis, and turnover rates.
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Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key
signaling pathways and experimental workflows where Cholesterol-13C2 is a critical research
tool.

Cholesterol Biosynthesis Pathway

The cholesterol biosynthesis pathway is a complex series of enzymatic reactions that produce
cholesterol from acetyl-CoA. Tracing the incorporation of 13C-labeled precursors through this
pathway provides insights into its regulation.[4][5][6][7]
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Caption: A simplified diagram of the cholesterol biosynthesis pathway.
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Reverse Cholesterol Transport Pathway

Reverse cholesterol transport (RCT) is the process by which excess cholesterol from peripheral
tissues is transported to the liver for excretion. Cholesterol-13C2 can be used to trace this

pathway and assess its efficiency.[8][9][10][11]
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Caption: Overview of the reverse cholesterol transport pathway.
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Experimental Workflow for In Vivo Cholesterol Tracing

This diagram illustrates the logical flow of an in vivo experiment using Cholesterol-13C2 to
study cholesterol metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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